Cas no 1072951-90-6 (6-Bromo-2-fluoro-3-iodophenylboronic Acid)

• Product Name: 6-Bromo-2-fluoro-3-iodophenylboronic Acid
• CAS No: 1072951-90-6
• MF: C₆H₄BBrFIO₂
• MW: 344.712636947632
• MDL: MFCD09038418
• CID: 840001
• PubChem ID: 24884818
• Update Time: 2025-06-11

6-Bromo-2-fluoro-3-iodophenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (6-Bromo-2-fluoro-3-iodophenyl)boronic acid
• 6-Bromo-2-fluoro-3-iodophenylboronic acid
• 1072951-90-6
• MFCD09038418
• F15480
• (6-Bromo-2-fluoro-3-iodo-phenyl)boronic acid
• AKOS015835352
• C6H4BBrFIO2
• BS-23418
• DB-318010
• DTXSID30584803
• CS-0175182
• (6-Bromo-2-fluoro-3-iodophenyl)boronicacid
• 6-Bromo-2-fluoro-3-iodophenylboronic Acid

• MDL： MFCD09038418
• Inchi： 1S/C6H4BBrFIO2/c8-3-1-2-4(10)6(9)5(3)7(11)12/h1-2,11-12H
• InChI Key： OZLRLKXUEMIENO-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(B(O)O)=C1F)Br

Computed Properties

• Exact Mass: 343.85165g/mol
• Monoisotopic Mass: 343.85165g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 2.38±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 156-160 °C
• Solubility: Very slightly soluble (0.48 g/l) (25 º C),

6-Bromo-2-fluoro-3-iodophenylboronic Acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on 6-Bromo-2-fluoro-3-iodophenylboronic Acid

Comprehensive Overview of 6-Bromo-2-fluoro-3-iodophenylboronic Acid (CAS No. 1072951-90-6)

6-Bromo-2-fluoro-3-iodophenylboronic Acid (CAS No. 1072951-90-6) is a highly versatile boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronic acids, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. Its unique structure, featuring bromo, fluoro, and iodo substituents, enables selective functionalization, making it invaluable for constructing complex molecular architectures.

The growing demand for 6-Bromo-2-fluoro-3-iodophenylboronic Acid is driven by its applications in drug discovery, particularly in the development of targeted therapies and small-molecule inhibitors. Researchers are increasingly exploring its potential in cancer treatment, neurodegenerative disease research, and antibiotic development. Its role in bioconjugation and proteomics further underscores its significance in cutting-edge biomedical studies. With the rise of precision medicine, this compound has garnered attention for its ability to facilitate the synthesis of tailored therapeutic agents.

From a synthetic perspective, 6-Bromo-2-fluoro-3-iodophenylboronic Acid offers exceptional reactivity due to its halogen-rich scaffold. The presence of bromo and iodo groups allows for sequential cross-coupling reactions, while the fluoro substituent enhances metabolic stability in drug candidates. This makes it a preferred choice for constructing heterocyclic compounds and biaryl structures, which are prevalent in agrochemicals and pharmaceuticals. Recent advancements in flow chemistry and catalysis have further optimized its use in high-throughput synthesis.

In material science, 6-Bromo-2-fluoro-3-iodophenylboronic Acid is employed in the design of organic electronic materials, such as OLEDs and photovoltaic devices. Its ability to form stable boronate esters with diols has also been leveraged in sensor development, particularly for glucose detection and other biomarker assays. The compound's compatibility with green chemistry principles, including solvent-free reactions and recyclable catalysts, aligns with the global push for sustainable synthesis.

Quality and purity are critical for 6-Bromo-2-fluoro-3-iodophenylboronic Acid, as impurities can significantly impact reaction outcomes. Reputable suppliers provide HPLC and NMR data to ensure compliance with industry standards. Storage recommendations typically include anhydrous conditions and low temperatures to prevent degradation. Researchers often inquire about its solubility in common solvents like DMSO, THF, and methanol, which is essential for reaction planning.

The future of 6-Bromo-2-fluoro-3-iodophenylboronic Acid is intertwined with innovations in AI-driven drug discovery and automated synthesis platforms. As the pharmaceutical industry embraces machine learning for molecular design, this compound's role in generating diverse chemical libraries is expected to expand. Additionally, its applications in bioimaging and theranostics are areas of active investigation, promising breakthroughs in personalized healthcare.